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Compound of Interest

Compound Name: 3-Ethenylcyclohexan-1-amine
Cat. No.: B13077262
Get Quote
\ J

Technical Guide: 3-Ethenylcyclohexan-1-amine
Executive Summary

3-Ethenylcyclohexan-1-amine (CAS 1391328-84-9) is a high-value bifunctional aliphatic
building block used primarily in fragment-based drug discovery (FBDD) and advanced polymer
material synthesis. Characterized by a saturated cyclohexane core decorated with a primary
amine and a reactive vinyl handle, it serves as a critical scaffold for synthesizing
conformationally restricted pharmacophores.

This guide provides a technical deep-dive into its structural properties, synthetic accessibility,
and application protocols, designed for researchers requiring high-fidelity data for medicinal
chemistry and materials science workflows.

Chemical Identity & Structural Analysis[1][2][3][4][5]
[6]

Core Identifiers
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Property Specification

IUPAC Name 3-Ethenylcyclohexan-1-amine

3-Vinylcyclohexylamine; (3-
Common Synonyms ) )
Vinylcyclohexyl)amine

CAS Number 1391328-84-9

Molecular Formula CsHisN

Molecular Weight 125.21 g/mol

SMILES NC1CCCC(C=C)C1

InChl Key YUFHIVZCQWFSIJ-UHFFFAOYSA-N

Structural Topology

The molecule features a 1,3-disubstitution pattern on a cyclohexane ring. This geometry
introduces stereochemical complexity (cis/trans isomerism), which significantly influences the
spatial orientation of the amine relative to the vinyl group—a critical factor in enzyme binding
pockets.

Synthesis & Manufacturing Methodologies
Primary Synthetic Route: Reductive Amination

The most robust industrial route avoids direct hydrogenation of aromatic precursors (which
would reduce the vinyl group) and instead utilizes 3-vinylcyclohexanone as the key
intermediate. This pathway preserves the olefinic unsaturation while installing the amine.

Reaction Scheme

e Precursor Formation: 3-Vinylcyclohexanone is condensed with ammonia or a benzylamine
equivalent to form an imine/enamine intermediate.

o Selective Reduction: The imine is reduced using a hydride donor that is chemoselective for
C=N over C=C bonds (e.g., Sodium triacetoxyborohydride or Sodium cyanoborohydride).
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Start: 3-Vinylcyclohexanone

l

Step 1: Imine Formation
(NH3 / MeOH / Ti(OiPr)4)

Gntermediate: 3-Vinylcyc|ohexan-imine)

reserves Vinyl Group

Step 2: Chemoselective Reduction
(NaBH3CN or NaBH(OACc)3)

Product: 3-Ethenylcyclohexan-1-amine

Figure 2: Chemoselective Reductive Amination Pathway

Click to download full resolution via product page

Stereochemical Control

The reduction of the imine typically yields a mixture of cis and trans diastereomers (typically 1:1
to 3:1 depending on the steric bulk of the reducing agent).

e Thermodynamic Product: Trans-isomer (equatorial/equatorial).
 Kinetic Product: Cis-isomer (axial/equatorial).

o Separation: Isomers can be separated via preparative HPLC or by crystallization of
diastereomeric salts (e.g., using Tartaric acid).

Applications in Drug Development[8][9]
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Bifunctional Scaffold Utility

3-Ethenylcyclohexan-1-amine is classified as a "privileged structure” in medicinal chemistry
due to its ability to participate in orthogonal reaction pathways.

. . Application in Library
Functional Group Reaction Type )
Synthesis

) ] ] Anchoring the scaffold to the
] ) Amide Coupling, Reductive
Primary Amine (-NHz) o ) core pharmacophore (e.g.,
Amination, Sulfonylation ] ] )
kinase hinge binder).

] ) ) Late-stage functionalization to
] Olefin Metathesis, thiol-ene ) ) ]
Vinyl Group (-CH=CHz) ] ) introduce diversity elements or
"Click", Heck Reaction o
macrocyclization.

Case Study: Macrocyclic Kinase Inhibitors

In the design of next-generation kinase inhibitors, the vinyl group allows for Ring-Closing
Metathesis (RCM).

e The amine is coupled to a heteroaromatic core.
o A second olefin-containing chain is attached to the core.

» Grubbs' catalyst is used to cyclize the two alkenes, locking the cyclohexane ring into a rigid
conformation that reduces the entropic penalty of binding.

Handling & Safety Protocol (E-E-A-T)

Hazard Classification: Corrosive (Skin Corr. 1B), Acute Toxicity (Oral).

Standard Operating Procedure (SOP)

o Storage: Store at 2-8°C under an inert atmosphere (Argon/Nitrogen). The vinyl group is
susceptible to slow polymerization or oxidation if exposed to air/light for extended periods.

o Handling: All transfers must occur in a fume hood. Use butyl rubber gloves; nitrile gloves
may offer insufficient protection against aliphatic amines for prolonged contact.
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e Quenching Spills: Neutralize with dilute acetic acid or sodium bisulfate solution before
absorbing with vermiculite.

Self-Validating Purity Check

Before using this reagent in critical steps, verify integrity via 1H NMR:
» Diagnostic Signal: Look for the vinyl protons.

o Terminal =CHz: Multiplet ~4.9-5.1 ppm.

o Internal -CH=: Multiplet ~5.7-5.9 ppm.

o Degradation Check: Disappearance of vinyl signals or broadening indicates polymerization.
Appearance of aldehyde peaks (~9.5 ppm) indicates oxidative cleavage (ozonolysis-like
degradation from ambient ozone).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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